[(1S,5S,6R)-6-Amino-3-bicyclo[3.2.0]heptanyl]methanol

• IUPAC Name: [(1S,5S,6R)-6-amino-3-bicyclo[3.2.0]heptanyl]methanol
• InChI: InChI=1S/C8H15NO/c9-8-3-6-1-5(4-10)2-7(6)8/h5-8,10H,1-4,9H2/t5?,6-,7-,8+/m0/s1
• InChI Key: GZTPNMLFIXIZPZ-DDQKOSFYSA-N
• Canonical SMILES: C1C(CC2C1CC2N)CO
• Isomeric SMILES: C1[C@@H]2CC(C[C@@H]2[C@@H]1N)CO
• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol

Description

“[(1S,5S,6R)-6-Amino-3-bicyclo[3.2.0]heptanyl]methanol” is a chemical compound with the molecular formula C8H15NO. It has a molecular weight of 141.21 g/mol. The IUPAC name for this compound is (6-amino-3-bicyclo[3.2.0]heptanyl)methanol.

Molecular Structure Analysis

The InChI string for this compound is InChI=1S/C8H15NO/c9-8-3-6-1-5(4-10)2-7(6)8/h5-8,10H,1-4,9H2. The Canonical SMILES is C1C(CC2C1CC2N)CO. These representations provide a detailed view of the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound has a number of computed properties. It has a Hydrogen Bond Donor Count of 2 and a Hydrogen Bond Acceptor Count of 2. The Rotatable Bond Count is 1. The Exact Mass is 141.115364102 g/mol and the Monoisotopic Mass is also 141.115364102 g/mol. The Topological Polar Surface Area is 46.2 Ų.

Scientific Research Applications

Conformational Studies

[(1S,5S,6R)-6-Amino-3-bicyclo[3.2.0]heptanyl]methanol and its analogues are significant in studying conformational structures in organic compounds. These structures have been used in understanding the bioactive conformation of small molecules. A notable example is the use of bicyclo[3.1.0]hexane core structures to study distinct conformations of GABA (gamma-aminobutyric acid), an important neurotransmitter. This has implications in designing conformationally locked basic amino acid analogues (Jimeno et al., 2011).

Synthesis and Characterization

These compounds also play a crucial role in the synthesis and characterization of novel materials. For instance, a hetero bicyclic compound similar in structure was used as a reducing and stabilizing agent in the preparation of zinc nanoparticles (Pushpanathan & Kumar, 2014). Such applications are pivotal in nanotechnology and materials science.

Chromatography

In the field of chromatography, these compounds have been used in the enantioseparation of bicyclic 1,3-amino alcohols, helping to separate and identify enantiomers of various derivatives (Péter et al., 2001). This is vital in the pharmaceutical industry for the purification and analysis of chiral drugs.

Peptide Engineering

Another application area is in peptide engineering and peptidomimetic drug design. For example, a scalable synthesis of a nonchiral bicyclic β-amino acid, which is conformationally constrained, was developed for use in peptide engineering (Tymtsunik et al., 2013). Such research aids in the development of new therapeutic agents.